(2R)-1-(Tert-butoxycarbonyl)-4,4-diethoxypiperidine-2-carboxylic acid

• IUPAC Name: (2R)-4,4-diethoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
• InChI: InChI=1S/C15H27NO6/c1-6-20-15(21-7-2)8-9-16(11(10-15)12(17)18)13(19)22-14(3,4)5/h11H,6-10H2,1-5H3,(H,17,18)/t11-/m1/s1
• InChI Key: XXSYJWAGVUPLGD-LLVKDONJSA-N
• Canonical SMILES: CCOC1(CCN(C(C1)C(=O)O)C(=O)OC(C)(C)C)OCC
• Isomeric SMILES: CCOC1(CCN([C@H](C1)C(=O)O)C(=O)OC(C)(C)C)OCC
• Molecular Formula: C15H27NO6
• Molecular Weight: 317.38 g/mol

Description

The tert-butoxycarbonyl (Boc) group is a protecting group often used in organic synthesis. It is introduced into a molecule by chemical modification of a functional group to obtain chemoselectivity in a subsequent chemical reaction.

Synthesis Analysis

The Boc group can be introduced into a molecule using di-tert-butyl dicarbonate (Boc2O) in the presence of a base. This reaction is often used to protect amines in organic synthesis.

Molecular Structure Analysis

The Boc group has the molecular formula C5H9O2 and a molecular weight of 101.12376. Its structure consists of a carbonyl group (C=O) bonded to an oxygen atom, which is in turn bonded to a tert-butyl group (C(CH3)3).

Physical And Chemical Properties Analysis

The Boc group is a solid at room temperature. It has a net charge of 0.

Mechanism of Action

The Boc group acts as a protecting group in organic synthesis. It prevents certain functional groups from reacting, allowing chemists to selectively react other parts of the molecule.

Future Directions

The use of protecting groups like the Boc group is a fundamental strategy in organic synthesis. Future research will likely continue to explore new protecting groups and their applications in the synthesis of complex organic molecules.